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T-26¢c Compound Profile

The table below summarizes the available data on T-26¢ sodium:

Property Description
Name T-26¢ sodium [1]
CAS Number 869298-22-6 [1]

Biological Activity

IC50 Value

Documented Experimental
Effect

Molecular Formula

Molecular Weight

Primary Research Application

Potent and selective Matrix Metalloproteinase-13 (MMP-13)
inhibitor [1]

6.9 pM (picomolar) [1]

Inhibits degradation of bovine nasal septal cartilage explants [1]

C24H19N3Na206S [1]
523.47 g/mol [1]

For research use only [1]
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Animal Model: Collagen-Induced Arthritis (CIA)

The CIA mouse model is a premier model for studying rheumatoid arthritis (RA) and aspects of post-
traumatic osteoarthritis (PTOA) due to its pathogenetic similarities to human disease, including synovitis,
cartilage degradation, and bone erosion [2] [3]. The following workflow outlines the key stages for

establishing this model.
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(Start: Model Establishmeng

Animal Selection:

- Strain: DBA/1 (H-2q haplotype)
- Sex: Male or Female

- Age: 8-12 weeks

l

Immunization (Day 0):
Emulsify Bovine/Chicken Type Il Collagen (CII)
with Complete Freund's Adjuvant (CFA)

Y

Primary Injection:
Intradermal injection at tail base

A

Booster Immunization (Day 21):
Repeat injection with CIl in CFA
or Incomplete Freund's Adjuvant (IFA)

l

Onset & Evaluation (Day 25-35):
Monitor for arthritis signs:

- Paw swelling

- Erythema

- Joint stiffness

Disease Assessment:

- Clinical scoring

- Histopathology

- Imaging (e.g., MRI, uCT)

Click to download full resolution via product page

Diagram 1: Experimental workflow for establishing the CIA mouse model, adapted from current protocols

[2].
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Detailed CIA Model Protocol

This protocol provides a standardized method for inducing arthritis in mice [2].

Materials

¢ Animals: DBA/1J mice (8-12 weeks old), males or females. The H-2q haplotype is highly susceptible.

e Antigen: Chicken or bovine Type Il Collagen (ClI), dissolved in 0.1 M acetic acid at 2 mg/mL (store at
4°C).

¢ Adjuvant: Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis.

e Equipment: Ice-cold water bath, syringes, emulsifying apparatus, etc.

Procedure

¢ Emulsification: On ice, thoroughly emulsify an equal volume of CIlI solution (2 mg/mL) with CFA. The
final ClIl concentration is 1 mg/mL. Critical: Maintain temperature at 4°C to prevent degradation of
CllI's antigenic core peptides [2].

e Primary Immunization (Day 0): Anesthetize mice. Administer a 100 pL intradermal injection of the
emulsion (delivering 100 ug CII) at the base of the tail.

e Booster Immunization (Day 21): Repeat Step 2. Using Incomplete Freund's Adjuvant (IFA) for the
booster is common to reduce systemic inflammation.

Evaluation Methods

¢ Clinical Scoring: Monitor and score each paw (e.g., 0-4 scale) for redness, swelling, and
deformation.

¢ Histopathology: Evaluate ankle and knee joints for synovitis, pannus formation, cartilage erosion,
and bone damage.

¢ Imaging: Use micro-Computed Tomography (uCT) or Magnetic Resonance Imaging (MRI) to assess
joint damage in vivo [3].

Therapeutic Testing & Pathway Analysis

To evaluate a compound like T-26¢, integrate it into the CIA model workflow. The diagram below illustrates

its potential role in osteoarthritis pathogenesis.
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Diagram 2: Proposed mechanism of T-26c¢ action, inhibiting MMP-13 to potentially slow cartilage
degradation in OA [1] [4] [3].

Key Considerations for Testing T-26¢

e Therapeutic Protocol: Animal models are essential for studying OA pathogenesis and testing
therapeutic efficacy [3]. Dosing can be preventive (starting before or during immunization) or
therapeutic (starting after disease onset).
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e Administration Route: Common routes include oral gavage, intraperitoneal injection, or intra-
articular injection. The choice depends on the compound's pharmacokinetics.
e Outcome Measures: Beyond standard clinical scoring, specific metrics for an MMP-13 inhibitor like
T-26¢ should include:
o Histology: Cartilage damage scoring (e.g., OARSI guidelines).
o Biomarkers: MMP-13 activity assays in serum or synovial fluid.
o Imaging: MRI for non-invasive assessment of cartilage volume and composition.

Critical Notes & Limitations

¢ No Direct Evidence for T-26¢ in CIA: While T-26c¢ is a potent MMP-13 inhibitor, and MMP-13 is
implicated in CIA and OA, the search results do not contain published studies specifically testing T-
26¢ in an in vivo CIA model [1]. The protocols and diagrams above are inferences based on the
compound's known mechanism and standard practices for the model.

¢ Model Relevance: The CIA model primarily mimics rheumatoid arthritis (RA). Although it shares
features like cartilage destruction with osteoarthritis (OA), it is fundamentally an autoimmune-driven
model [2]. For primary OA research, surgical models (e.g., meniscal ligament injury) or
spontaneous models (e.g., in aged mice) might be more appropriate [3].

¢ Strain Specificity: The CIA model's success is highly dependent on the mouse strain. The DBA/1
background (H-2q haplotype) is most susceptible. Using other strains may result in low incidence or
mild disease [2].

How to Proceed

To build upon this information, I suggest you:

¢ Contact the Supplier: Reach out to vendors like MedChemExpress for any unpublished data or
technical notes on T-26¢ use in vivo.

e Explore Alternative Models: Investigate post-traumatic osteoarthritis (PTOA) models, which might
be more relevant for studying MMP-13 inhibition in a non-autoimmune context [3].

e Consult Broader Literature: Search specifically for other MMP-13 inhibitors in animal models to
refine your experimental design and dosing strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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